![molecular formula C17H24ClN3O2 B269017 N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide](/img/structure/B269017.png)
N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide, also known as CCNB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. CCNB is a small molecule that can be synthesized in the laboratory using specific methods.
Mechanism of Action
The mechanism of action of N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cell division and proliferation. This inhibition can lead to the death of cancer cells and may also help to prevent the progression of neurodegenerative diseases.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell division and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has been shown to have anti-inflammatory effects and may also have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide is that it can be synthesized in the laboratory using specific methods. This allows researchers to have a consistent and reliable source of the compound for their experiments. However, one limitation of this compound is that it can be difficult to work with due to its low solubility in water.
Future Directions
There are many potential future directions for research on N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide. One area of research could be to investigate its potential use in combination with other drugs for the treatment of cancer. Another area of research could be to investigate its potential use in the treatment of other neurodegenerative disorders. Additionally, further research could be done to better understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. It can be synthesized in the laboratory using specific methods and has been shown to have anti-tumor activity and potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. While there are limitations to its use, there are many potential future directions for research on this compound.
Synthesis Methods
The synthesis of N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide involves a series of chemical reactions. The starting material for the synthesis is 4-chloro-3-nitroaniline, which is reacted with cyclohexyl isocyanate to form the corresponding urea derivative. The urea derivative is then reduced to the amine using hydrogen gas and a palladium catalyst. The resulting amine is then reacted with butyric anhydride to form this compound.
Scientific Research Applications
N-(4-chloro-3-{[(cyclohexylamino)carbonyl]amino}phenyl)butanamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-tumor activity and has been investigated as a potential treatment for various types of cancer. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
Molecular Formula |
C17H24ClN3O2 |
---|---|
Molecular Weight |
337.8 g/mol |
IUPAC Name |
N-[4-chloro-3-(cyclohexylcarbamoylamino)phenyl]butanamide |
InChI |
InChI=1S/C17H24ClN3O2/c1-2-6-16(22)19-13-9-10-14(18)15(11-13)21-17(23)20-12-7-4-3-5-8-12/h9-12H,2-8H2,1H3,(H,19,22)(H2,20,21,23) |
InChI Key |
ALPVUOBAEHKUOA-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)NC2CCCCC2 |
Canonical SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)NC2CCCCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.